5,5-dimethylpiperidine-2,4-dione
Overview
Description
5,5-Dimethylpiperidine-2,4-dione is a chemical compound with the molecular formula C7H11NO2 . It is a derivative of piperidine, which is a six-membered ring with one nitrogen atom and five carbon atoms .
Molecular Structure Analysis
The molecular structure of 5,5-dimethylpiperidine-2,4-dione consists of a six-membered ring with one nitrogen atom and five carbon atoms. Two of the carbon atoms are substituted with carbonyl groups (C=O), and two of the carbon atoms are substituted with methyl groups (CH3) .Chemical Reactions Analysis
While specific chemical reactions involving 5,5-dimethylpiperidine-2,4-dione are not detailed in the search results, piperidine derivatives are known to undergo a variety of reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination .Physical And Chemical Properties Analysis
5,5-Dimethylpiperidine-2,4-dione is a powder with a molecular weight of 141.17 .Scientific Research Applications
Synthesis of Bioactive Molecules
5,5-dimethylpiperidine-2,4-dione: serves as a key intermediate in the synthesis of bioactive molecules. Its structure is pivotal in the formation of piperidine derivatives that are present in numerous pharmaceuticals . The compound’s reactivity allows for the creation of complex molecules with potential therapeutic effects.
Development of CNS Drugs
The central nervous system (CNS) drug development often utilizes piperidine derivatives due to their pharmacological properties5,5-dimethylpiperidine-2,4-dione can be used to synthesize compounds that target neurological pathways, offering avenues for treating conditions like Alzheimer’s and Parkinson’s disease .
Antimicrobial Agents
Research has shown that piperidine derivatives exhibit antimicrobial activity5,5-dimethylpiperidine-2,4-dione could be employed to develop new antimicrobial agents that combat resistant strains of bacteria and fungi, addressing a growing concern in public health .
Agricultural Chemicals
In agriculture, 5,5-dimethylpiperidine-2,4-dione may be used to create pesticides and herbicides. Its derivatives can act on specific biological targets in pests and weeds, leading to more effective and potentially safer agricultural chemicals .
Material Science Applications
The compound’s unique chemical structure makes it suitable for material science applications, such as the development of organic semiconductors or novel polymers with enhanced properties for industrial use .
Safety and Hazards
The safety information for 5,5-dimethylpiperidine-2,4-dione indicates that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
Piperidines, including 5,5-dimethylpiperidine-2,4-dione, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on improving the synthesis methods and exploring the biological and pharmacological applications of piperidine derivatives .
Mechanism of Action
Target of Action
Piperidine derivatives, which include 5,5-dimethylpiperidine-2,4-dione, are known to be important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, leading to different biological effects . More research is needed to elucidate the specific interactions of 5,5-dimethylpiperidine-2,4-dione with its targets.
Biochemical Pathways
Piperidine derivatives are known to influence a variety of biochemical pathways, leading to their broad range of bioactivities .
Result of Action
Piperidine derivatives are known to exhibit a broad range of bioactivities, including antibiotic, antitumor, antifungal, and antiviral effects . The specific effects of 5,5-dimethylpiperidine-2,4-dione require further investigation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,5-dimethylpiperidine-2,4-dione can be achieved through a multistep process involving the reaction of appropriate starting materials.", "Starting Materials": [ "2,4-pentanedione", "2,6-dimethylpiperidine" ], "Reaction": [ "Step 1: The reaction of 2,4-pentanedione with sodium ethoxide in ethanol to form the sodium enolate of 2,4-pentanedione.", "Step 2: The addition of 2,6-dimethylpiperidine to the sodium enolate of 2,4-pentanedione to form the corresponding 5,5-dimethylpiperidine-2,4-dione.", "Step 3: The isolation and purification of the product through techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
118263-81-3 |
Product Name |
5,5-dimethylpiperidine-2,4-dione |
Molecular Formula |
C7H11NO2 |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
